Cas no 503-10-6 (2-(Difluoromethyl)oxirane)

• Product Name: 2-(Difluoromethyl)oxirane
• CAS No: 503-10-6
• MF: C₃H₄F₂O
• MW: 94.0600681304932
• MDL: MFCD22414151
• CID: 3478614
• PubChem ID: 86215874
• Update Time: 2025-04-24

2-(Difluoromethyl)oxirane Chemical and Physical Properties

Names and Identifiers

• OXIRANE, (DIFLUOROMETHYL)-
• 2-(Difluoro)oxirane 95%
• 2-(Difluoromethyl)oxirane
• 3,3-Difluoro-1,2-epoxypropane, 2-(difluoromethyl)oxirane
• 503-10-6
• 3,3-Difluoro-1,2-epoxypropane
• EN300-94292
• FTCQYMALCXGFFQ-UHFFFAOYSA-N
• 894-701-6

• MDL： MFCD22414151
• Inchi： 1S/C3H4F2O/c4-3(5)2-1-6-2/h2-3H,1H2
• InChI Key： FTCQYMALCXGFFQ-UHFFFAOYSA-N
• SMILES： O1CC1C(F)F

Computed Properties

• Exact Mass: 94.02302107Da
• Monoisotopic Mass: 94.02302107Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 54.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-(Difluoromethyl)oxirane

OXIRANE, (DIFLUOROMETHYL)-: A Comprehensive Overview

OXIRANE, (DIFLUOROMETHYL)-, also known by its CAS number 503-10-6, is a chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound, which belongs to the class of epoxides, is characterized by its unique structure and versatile applications. In recent years, advancements in synthetic methodologies and the exploration of its properties have further solidified its importance in both academic and industrial research.

The molecular structure of OXIRANE, (DIFLUOROMETHYL)- consists of an epoxide ring with a difluoromethyl substituent. This substitution introduces distinct electronic and steric effects, making it a valuable building block in organic chemistry. Researchers have exploited these properties to develop novel synthetic pathways for complex molecules, including pharmaceutical agents and advanced materials.

One of the most notable applications of OXIRANE, (DIFLUOROMETHYL)- is in the synthesis of fluorinated compounds. Fluorine-containing molecules are highly sought after due to their unique chemical and physical properties, such as enhanced stability and bioactivity. Recent studies have demonstrated that this compound can serve as an efficient precursor for the preparation of fluorinated polymers, which find use in high-performance coatings and electronic materials.

In addition to its role in materials science, OXIRANE, (DIFLUOROMETHYL)- has also been explored for its potential in medicinal chemistry. Its ability to undergo various ring-opening reactions makes it a valuable intermediate in drug discovery processes. For instance, researchers have utilized this compound to synthesize bioactive molecules with anti-inflammatory and anticancer properties.

The synthesis of OXIRANE, (DIFLUOROMETHYL)- has been optimized through innovative approaches, including catalytic methods and microwave-assisted reactions. These advancements have not only improved the yield and purity of the compound but also reduced the environmental footprint of its production processes.

From an environmental standpoint, understanding the degradation pathways and toxicity profiles of OXIRANE, (DIFLUOROMETHYL)- is crucial for ensuring sustainable practices. Recent eco-toxicological studies have provided insights into its behavior in aquatic systems, highlighting the need for responsible handling and disposal to minimize ecological impacts.

In conclusion, OXIRANE, (DIFLUOROMETHYL)-, with its CAS number 503-10-6, stands as a pivotal compound in modern chemistry. Its diverse applications across multiple disciplines underscore its significance as a research tool and industrial material. As scientific advancements continue to unfold, this compound is poised to play an even more prominent role in shaping future innovations.